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Introduction

Tinosorb® S, chemically known as Bemotrizinol or Bis-Ethylhexyloxyphenol Methoxyphenyl
Triazine, is a highly efficient, oil-soluble, broad-spectrum ultraviolet (UV) filter. Its ability to
absorb a wide range of UV radiation, encompassing both UVA and UVB regions, coupled with
its exceptional photostability, has established it as a cornerstone ingredient in modern
sunscreen and skincare formulations. This technical guide provides an in-depth analysis of the
UV absorption spectrum of Tinosorb S, detailed experimental protocols for its characterization,
and a summary of its key photophysical properties.

Physicochemical Properties
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Property

Value

Reference

INCI Name

Bis-Ethylhexyloxyphenol
Methoxyphenyl Triazine

Chemical Name

2,4-bis-[[4-(2-ethyl-
hexyloxy)-2-hydroxy]-
phenyl]-6-(4-
methoxyphenyl)-1,3,5-triazine

CAS Number 187393-00-6
Molecular Formula C3sH49N30s
Molecular Weight 627.8 g/mol

Physical Form

Light yellow powder

Solubility

Oil-soluble

UV Absorption Spectrum and Properties

Tinosorb S is distinguished by its broad-spectrum UV absorption, covering the entire UVA and

UVB range from approximately 280 nm to 400 nm.[2][3] This comprehensive protection is

attributed to its molecular structure, which features two distinct absorption peaks.
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Parameter Value Solvent Reference

UVB Absorption Peak

~310 nm Ethanol [2][4]
(Amax)
UVA Absorption Peak Ethanol, 2-Propanol,

~340 - 345 nm o [2][4]1[5]1[6]
(Amax) Acetonitrile
Specific Extinction

819 Ethanol (at 340 nm) [4]
(E1%, 1cm)
Specific Extinction 2-Propanol (at 341

> 790 [7]
(E1%, 1cm) nm)
Molar Extinction 31,000 dm?3 mol-1 Acetonitrile (at 309 6]
Coefficient (g) cm—1 nm)
Molar Extinction 36,000 dm3 mol—1 Acetonitrile (at 340 ]
Coefficient (g) cm—1 nm)

The presence of two absorption maxima, one in the UVB range and another in the UVA Il
range, ensures effective protection against both the erythemogenic effects of UVB and the
deeper penetrating, photoaging effects of UVA radiation.

Photostability

A key attribute of Tinosorb S is its exceptional photostability. Unlike many older organic UV
filters that degrade upon exposure to UV radiation, Tinosorb S remains largely intact, ensuring
sustained protection. This stability is inherent to its hydroxyphenyl triazine (HPT) chemical
structure. Furthermore, Tinosorb S can effectively stabilize other, less photostable UV filters,
such as avobenzone, when used in combination.[8]

Experimental Protocol: Determination of UV
Absorption Spectrum

The following protocol outlines a standard procedure for determining the UV absorption
spectrum of Tinosorb S.

1. Materials and Equipment:
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Tinosorb S (Bemotrizinol) powder

Spectrophotometric grade solvent (e.g., Ethanol, 2-Propanol, or Acetonitrile)

Calibrated dual-beam UV-Vis spectrophotometer (e.g., Perkin Elmer Lambda 16 or
equivalent)

Quartz cuvettes (1 cm path length)
Analytical balance
Volumetric flasks and pipettes
. Preparation of Stock Solution:
Accurately weigh a precise amount of Tinosorb S powder (e.g., 10 mg).
Quantitatively transfer the powder to a 100 mL volumetric flask.

Dissolve the powder in the chosen solvent and fill the flask to the mark. This creates a stock
solution of known concentration (e.g., 100 pg/mL).

. Preparation of Working Solutions:

Perform serial dilutions of the stock solution to prepare a series of working solutions with
concentrations that will fall within the linear range of the spectrophotometer's absorbance
reading (typically 0.2 - 1.0 AU). For example, a 1:10 dilution of the stock solution would yield
a 10 pg/mL solution.

. Spectrophotometric Measurement:
Set the UV-Vis spectrophotometer to scan a wavelength range of 250 nm to 450 nm.
Use the chosen solvent as the blank reference.
Fill a quartz cuvette with the blank solvent and record a baseline spectrum.

Rinse the cuvette with the working solution before filling it.
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e Record the absorbance spectrum of each working solution.
5. Data Analysis:
« |dentify the wavelengths of maximum absorbance (Amax).

o Calculate the specific extinction coefficient (E1%, 1cm) or the molar extinction coefficient (g)
at the Amax values using the Beer-Lambert law:

o A=c¢cl

o Where:

A = Absorbance

€ = Molar extinction coefficient (in L mol~t cm™1)

» ¢ = Concentration (in mol L™2)

| = Path length of the cuvette (in cm)

o The specific extinction (E1%, 1cm) is the absorbance of a 1% (w/v) solutionina 1 cm
cuvette.

Experimental Workflow Diagram

Data Analysis

Determine Amax & Calculate Extinction Coefficient

Click to download full resolution via product page

Caption: Workflow for determining the UV absorption spectrum of Tinosorb S.

Signaling Pathway and Mechanism of Action
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Tinosorb S functions as a chemical sunscreen, meaning it absorbs UV radiation and converts it
into a less harmful form of energy, primarily heat. The energy absorption process excites the
molecule to a higher energy state. It then rapidly returns to its ground state through non-
radiative decay pathways, dissipating the energy as thermal vibrations. This efficient energy
conversion process without undergoing chemical degradation is the basis for its high
photostability.

Absorption Tinosorb S Tinosorb S
(Excited State)

(Ground State)

Non-radiative Deca

Click to download full resolution via product page

Caption: Simplified mechanism of UV energy dissipation by Tinosorb S.

Conclusion

Tinosorb S is a highly effective, photostable, broad-spectrum UV filter with a well-characterized
UV absorption profile. Its dual absorption peaks in the UVB and UVA regions provide
comprehensive protection against solar radiation. The robust and reproducible methods for
determining its UV absorption spectrum, as outlined in this guide, are essential for formulation
development and quality control in the pharmaceutical and cosmetic industries. The inherent
photostability and ability to stabilize other UV filters make Tinosorb S a critical component in the
development of high-SPF, broad-spectrum sunscreens that offer reliable and lasting protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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